(E)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide

• IUPAC Name: N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• InChI: InChI=1S/C15H10ClN3O3S/c1-18-12-7-6-9(16)8-13(12)23-15(18)17-14(20)10-4-2-3-5-11(10)19(21)22/h2-8H,1H3
• InChI Key: GYTFQMXNDDJMRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H10ClN3O3S
• Molecular Weight: 347.8 g/mol
• CAS No.: 313223-44-8

Description

“6-Chloro-3-methylbenzo[d]thiazol-2(3H)-one” is a chemical compound with the formula C8H6ClNOS and a molecular weight of 199.66.

Molecular Structure Analysis

The molecular structure of “6-Chloro-3-methylbenzo[d]thiazol-2(3H)-one” is represented by the SMILES notation: CN1C2=C (C=C (C=C2)Cl)SC1=O.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-Chloro-3-methylbenzo[d]thiazol-2(3H)-one” include a molecular weight of 199.66. It is recommended to be stored sealed in dry conditions at 2-8°C.

Mechanism of Action

The mechanism of action of (E)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site on tubulin and prevents the formation of microtubules, which are necessary for the separation of chromosomes during cell division. As a result, cancer cells are unable to divide and grow.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been shown to have other biochemical and physiological effects. Studies have demonstrated that this compound has anti-inflammatory and antioxidant properties. It has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One of the advantages of using (E)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide in lab experiments is its high potency and selectivity. This compound has been shown to be effective at low concentrations and has minimal toxicity to normal cells. However, one limitation of using this compound in lab experiments is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For research include the development of more efficient synthesis methods and the investigation of the compound's potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of (E)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide involves a series of chemical reactions. The starting materials for the synthesis are 6-chloro-3-methylbenzo[d]thiazole-2-amine and 2-nitrobenzaldehyde. The reaction between these two compounds is catalyzed by acetic acid and yields the intermediate product, (E)-6-chloro-3-methyl-2-(2-nitrophenyl)imidazo[1,2-a]pyridin-3-amine. This intermediate product is then treated with acetic anhydride to form the final product, this compound.

Scientific Research Applications

(E)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide has been extensively studied for its biological activities. One of the most promising applications of this compound is its potential as an anticancer agent. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.